Polychlorinated biphenyls

Polychlorinated biphenyls (PCBs) are a group of organic compounds composed of chlorine atoms substituted at various positions on the biphenyl molecule. These substances were widely used in industry due to their thermal stability, dielectric properties, and low flammability. Historically, PCBs found applications in electrical equipment such as transformers, capacitors, and circuit breakers, as well as in heat transfer fluids, carbonless copy paper, and paint additives. PCBs are known for their persistence in the environment and bioaccumulation potential, leading to significant ecological and health concerns. Due to these hazards, production of PCBs was banned in many countries by the 1970s through regulations such as the U.S. Clean Air Act Amendments of 1976 and the Stockholm Convention on Persistent Organic Pollutants. Despite their harmful effects, residual PCBs remain a significant environmental issue requiring ongoing remediation efforts to protect ecosystems and public health. Modern alternatives are now widely used in various industrial applications to mitigate these risks.
Polychlorinated biphenyls
  • Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations
    ## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
  • Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol
    Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Product Introduction: 2,2-Dimethyl-1,3-propanediol is a versatile compound with significant applications in pharmaceuticals and biomedicine. Its unique structure makes it an essential component in various drug formulations and synthetic pathways. Synt...
  • The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine
    The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine Introduction to β-Nicotinamide Mononucleotide (NMN) β-Nicotinamide Mononucleotide (NMN) has emerged as a promising compound in the field of biomedicine, particularly due to its role in nicotinamide adenine dinucleotide (NAD+) metabolism. NAD+ is a critical coenzyme involved in numerous biological processes, including en...
  • Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications
    Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
  • Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review
    Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...